Cas no 14094-43-0 (Quinoline,5-methyl-4-nitro-, 1-oxide)

• Product Name: Quinoline,5-methyl-4-nitro-, 1-oxide
• CAS No: 14094-43-0
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 159564
• PubChem ID: 84194
• Update Time: 2025-04-19

Quinoline,5-methyl-4-nitro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Quinoline,5-methyl-4-nitro-, 1-oxide
• 5-Methyl-4-nitroquinoline 1-oxide
• 5-METHYL-4-NITROQUINOLINE-1-OXIDE
• 4-(Hydroxy(oxido)amino)-5-methyl-2,1,3-benzothiadiazole
• 4-nitro-5-methylbenzo-2,1,3-thiadiazole
• 5-Methyl-4-nitro-2,1,3-benzthiodiazol
• 5-Methyl-4-nitro-benz-2,1,3-thiadiazol
• 5-methyl-4-nitro-benzo[1,2,5]thiadiazole
• 5-methyl-4-nitro-benzo[2,1,3]thiadiazole
• 5-Methyl-4-nitrochinolin-1-oxid
• 5-Methyl-4-nitro-chinolin-1-oxid
• 5-methyl-4-nitroquinoline N-oxide
• AC1L773H
• NSC202573
• STK743027
• STOCK3S-01420
• Quinoline, 5-methyl-4-nitro-, 1-oxide
• 5-methyl-4-nitro-1-oxidoquinolin-1-ium
• BRN 1247060
• CHEMBL3244944
• 14094-43-0
• CCRIS 1146

• Inchi： 1S/C10H8N2O3/c1-7-3-2-4-8-10(7)9(12(14)15)5-6-11(8)13/h2-6H,1H3
• InChI Key： WPQVMRHYELDDMA-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=CC(=C2C(C)=CC=CC=12)[N+](=O)[O-]

Computed Properties

• Exact Mass: 204.05354
• Monoisotopic Mass: 204.053492
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.3

Experimental Properties

• Density: 1.3244 (rough estimate)
• Boiling Point: 342.67°C (rough estimate)
• Flash Point: 194.2°C
• Refractive Index: 1.5910 (estimate)
• PSA: 70.08